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Compound of Interest

Compound Name: Caprolactone acrylate

Cat. No.: B562259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Caprolactone acrylate is a versatile monomer increasingly utilized in the development of

advanced biomaterials, particularly in the fields of drug delivery and tissue engineering. Its

unique combination of a biodegradable caprolactone moiety and a polymerizable acrylate

group allows for the synthesis of biocompatible and biodegradable polymers with tunable

properties. This technical guide provides an in-depth overview of the fundamental chemical and

physical properties of caprolactone acrylate, detailed experimental protocols for its synthesis

and characterization, and a discussion of its relevance in biomedical applications.

Chemical and Physical Properties
Caprolactone acrylate is a colorless liquid at room temperature. Its properties are largely

influenced by the length of the caprolactone chain, which can be controlled during synthesis.

The following tables summarize the key quantitative data for a common variant of

caprolactone acrylate.
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Property Value Reference

Molecular Formula C9H14O4 [1]

Molecular Weight 186.20 g/mol [1][2]

Boiling Point >266 °C [2][3][4]

Density (at 20°C) 1.100 g/cm³ [3][4]

Density (at 25°C) 1.06 - 1.09 g/cm³ [5][6][7]

Refractive Index (at 20°C) 1.4637 [3]

Refractive Index (at 25°C) 1.463 [5][6]

Viscosity (at 25°C) 26-80 cP [3][5][6]

Flash Point >120 - 276 °C [2][7]

Appearance
Clear, colorless to pale yellow

liquid
[7]

Note: The properties of caprolactone acrylate can vary depending on the specific isomer and

purity.

Synthesis and Polymerization
Caprolactone acrylate is typically synthesized through the ring-opening polymerization of ε-

caprolactone, initiated by a hydroxyl-containing acrylate, such as 2-hydroxyethyl acrylate

(HEA), in the presence of a catalyst. The resulting polymer can be further functionalized. The

monomer itself can be conceptualized as a single caprolactone unit attached to an acrylate

group.

Synthesis of Caprolactone Acrylate
A common method for synthesizing caprolactone acrylate involves the reaction of ε-

caprolactone with a hydroxyalkyl acrylate.
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Synthesis of Caprolactone Acrylate

ε-Caprolactone + 2-Hydroxyethyl Acrylate

Ring-Opening Reaction

Catalyst
(e.g., Stannous Octoate)

Caprolactone Acrylate Monomer

Purification
(e.g., Distillation)

Pure Caprolactone Acrylate
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Role of Caprolactone Acrylate in Drug Delivery

Polymer Formulation

Drug Delivery and Cellular Interaction

Caprolactone Acrylate
(Monomer)

Polymerization

Therapeutic Agent

Drug-Loaded
Poly(caprolactone acrylate)

Administration to
Biological System

Polymer Degradation
& Drug Release

Cellular Uptake &
Therapeutic Effect

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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